Cas no 1086385-83-2 (5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine)

• Product Name: 5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine
• CAS No: 1086385-83-2
• MF: C₈H₆FN₃S
• MW: 195.216742992401
• CID: 1185945
• PubChem ID: 46741382
• Update Time: 2025-06-11

5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine
• 3-Amino-5-(4-fluorophenyl)-1,2,4-thiadiazole
• F9995-0970
• EN300-696338
• 1086385-83-2
• AKOS013869942

• MDL： MFCD11655561
• Inchi： 1S/C8H6FN3S/c9-6-3-1-5(2-4-6)7-11-8(10)12-13-7/h1-4H,(H2,10,12)
• InChI Key： MMIMNOLKKPZKTQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=NC(N)=N1

Computed Properties

• Exact Mass: 195.02664654g/mol
• Monoisotopic Mass: 195.02664654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-fluorophenyl)-1,2,4-thiadiazol-3-amine

Introduction to 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine (CAS No. 1086385-83-2)

5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine (CAS No. 1086385-83-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

The structure of 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine consists of a thiadiazole ring substituted with a 4-fluorophenyl group and an amino group. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The introduction of the fluorine atom at the para position of the phenyl ring significantly influences the electronic properties of the molecule, enhancing its reactivity and biological activity.

Recent studies have highlighted the potential of 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity.

In addition to its antifungal properties, 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound has selective cytotoxicity against several human cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying its anticancer activity is thought to involve induction of apoptosis and inhibition of angiogenesis.

The pharmacokinetic properties of 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's lipophilicity and metabolic stability contribute to its favorable pharmacokinetic properties.

Toxicity studies have indicated that 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine has low toxicity in animal models. Acute toxicity tests in rodents did not reveal any significant adverse effects at doses up to 1000 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects.

The synthetic route for preparing 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine involves several steps. Typically, the synthesis begins with the reaction of 4-fluoroaniline with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then cyclized under acidic conditions to yield the desired thiadiazole derivative. The final step involves deprotection or functionalization to obtain the target compound.

In conclusion, 5-(4-Fluorophenyl)-1,2,4-thiadiazol-3-amine (CAS No. 1086385-83-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development as a therapeutic agent against fungal infections and cancer. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.